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Compound of Interest

Compound Name: 1-Bromotridecane

Cat. No.: B143060

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physicochemical properties
of 1-Bromotridecane, with a specific focus on its melting and boiling points. The information

presented herein is intended to support research and development activities by providing
accurate and readily accessible data.

Physicochemical Data of 1-Bromotridecane

1-Bromotridecane is a linear alkyl halide with the chemical formula C13H27Br. Its physical
properties are crucial for a variety of applications, including its use as a building block in
organic synthesis. A summary of its key physicochemical data is presented in the table below.
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Property Value Reference Conditions
Melting Point 4-7°C (lit.)[L][21[31[4]

Boiling Point 148-150 °C at 10 mmHg (lit.)[1][2][3][4]
Density 1.03 g/mL at 25 °C (lit.)[1][3]
Refractive Index n20/D 1.459 >lit)[112103]

Flash Point >110 °C closed cup[2][3]

Vapor Pressure 0.00322 mmHg at 25°C[1][2]

Experimental Protocols

The determination of melting and boiling points are fundamental experimental procedures in
chemistry for the characterization of a substance.

Melting Point Determination:

The melting point of 1-Bromotridecane is typically determined using a capillary melting point
apparatus. A small, powdered sample of the solidified compound is packed into a thin-walled
capillary tube. This tube is then placed in the heating block of the apparatus. The temperature
is gradually increased, and the range from which the substance first begins to melt until it
becomes completely liquid is recorded as the melting point range. For a pure substance, this
range is typically narrow. The reported melting point of 4-7 °C indicates that 1-Bromotridecane
is a solid at or near refrigeration temperatures.[1][2][3][4]

Boiling Point Determination:

The boiling point of 1-Bromotridecane is determined at a reduced pressure (10 mmHg) to
prevent decomposition that might occur at its atmospheric boiling point.[1][2][3][4] The standard
method involves placing the liquid in a distillation flask connected to a condenser and a
vacuum source. A thermometer is placed so that the bulb is just below the side arm of the flask
to accurately measure the temperature of the vapor that is in equilibrium with the boiling liquid.
The flask is heated, and the temperature at which the liquid boils and its vapor condenses is
recorded as the boiling point at that specific pressure.
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Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the determination of the melting
and boiling points of a chemical compound like 1-Bromotridecane.

Melting Point DetWion Boilth Determination (Reduced Pressure)

Click to download full resolution via product page

Caption: Workflow for Determining Melting and Boiling Points.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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